Cas no 2138415-88-8 (4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 2138415-88-8
• MF: C₁₄H₂₂F₃NO₂
• MW: 293.325194835663
• CID: 5611335
• PubChem ID: 165487394
• Update Time: 2025-05-19

4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-841696
• 2138415-88-8
• 4-(3-methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid
• 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C14H22F3NO2/c1-9-3-2-6-18(8-9)10-4-5-11(13(19)20)12(7-10)14(15,16)17/h9-12H,2-8H2,1H3,(H,19,20)
• InChI Key： GJTGFGUPRSZRGA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CCC(C1)N1CCCC(C)C1)(F)F

Computed Properties

• Exact Mass: 293.16026343g/mol
• Monoisotopic Mass: 293.16026343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid

Professional Introduction to 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic Acid (CAS No. 2138415-88-8)

4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138415-88-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly the presence of a trifluoromethyl group and a piperidine moiety, contribute to its unique chemical properties and potential therapeutic applications.

The cyclohexane ring in the molecular structure of 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid provides a stable backbone that enhances the compound's metabolic stability. This is a crucial factor in drug design, as it ensures that the molecule remains intact in biological systems long enough to exert its intended effects. Additionally, the methylpiperidin-1-yl substituent introduces a hydrogen bond acceptor site, which can be exploited to improve binding affinity to biological targets.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological properties. The trifluoromethyl group, a common feature in many bioactive molecules, is known for its ability to increase metabolic stability and lipophilicity. This characteristic makes 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid an attractive candidate for further investigation in the quest for new therapeutic agents.

The piperidine ring is another key structural element that contributes to the compound's potential biological activity. Piperidine derivatives are widely recognized for their role in various pharmacological applications, including central nervous system (CNS) drugs and antiviral agents. The presence of this moiety in 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid suggests that it may interact with specific biological targets, potentially leading to novel therapeutic effects.

Recent studies have highlighted the importance of computational modeling and high-throughput screening in the discovery of new drug candidates. These approaches have been instrumental in identifying promising compounds like 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid. By leveraging advanced computational techniques, researchers can predict the biological activity of molecules before conducting expensive and time-consuming experimental assays. This has significantly accelerated the drug discovery process and led to the identification of several lead compounds with potential therapeutic applications.

The synthesis of 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its reactivity and sensitivity to various environmental factors. However, recent advancements in synthetic methodologies have made it possible to incorporate this moiety into complex molecular frameworks with greater ease.

The pharmacological profile of 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. These could include anti-inflammatory, antiviral, or anticancer properties, depending on its interaction with specific biological targets. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

In conclusion, 4-(3-Methylpiperidin-1-yl)-2-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2138415-88-8) is a promising compound with unique structural features that make it an attractive candidate for further pharmacological investigation. Its combination of a trifluoromethyl group and a piperidine moiety suggests potential for multiple therapeutic applications. As research in this area continues to evolve, compounds like this one are likely to play a significant role in the development of new drugs for various diseases.